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Foreword: Unveiling a Versatile Heterocyclic
Scaffold
In the landscape of modern medicinal chemistry, the piperidine ring stands as a cornerstone

scaffold, integral to the structure of numerous pharmaceuticals.[1][2] Its prevalence is a

testament to its favorable pharmacokinetic properties and its ability to serve as a versatile

framework for introducing diverse chemical functionalities. This guide focuses on a specialized,

yet potentially highly valuable derivative: N-Boc-3,5-dioxopiperidine. This molecule combines

the foundational piperidine core with two key features: a β-dicarbonyl system at the 3 and 5

positions and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom.

While direct literature on N-Boc-3,5-dioxopiperidine is not abundant, its structural components

—the piperidine ring, the β-dicarbonyl moiety, and the N-Boc group—are exceptionally well-

characterized. By examining these constituent parts and analogous structures, such as the

closely related glutarimides (piperidine-2,6-diones), we can construct a detailed and predictive

technical profile.[3] This guide, therefore, serves as both a repository of known principles and a

forward-looking exploration of the potential of N-Boc-3,5-dioxopiperidine as a novel building

block for drug discovery and complex molecule synthesis. For researchers and scientists in
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drug development, understanding the nuanced properties of this scaffold is the first step toward

unlocking its synthetic potential.

Molecular Identity and Core Attributes
N-Boc-3,5-dioxopiperidine is characterized by a six-membered piperidine ring with carbonyl

groups at the 3rd and 5th positions. The ring nitrogen is protected by a tert-butoxycarbonyl

(Boc) group, which modulates its reactivity and solubility.

Property Value Source

IUPAC Name
tert-butyl 3,5-dioxopiperidine-1-

carboxylate
-

Molecular Formula C₁₀H₁₅NO₄ Calculated

Molecular Weight 213.23 g/mol Calculated

Canonical SMILES

CC(C)

(C)OC(=O)N1CC(=O)CC(=O)

C1

-

InChI Key Inferred from structure -

CAS Number Not readily available -

Synthesis and Purification: A Proposed Pathway
While dedicated, optimized synthetic routes for N-Boc-3,5-dioxopiperidine are not extensively

published, a robust and logical approach can be devised from established chemical

transformations. A highly plausible method involves the oxidation of a readily accessible

precursor, cis- or trans-N-Boc-piperidine-3,5-diol. This precursor can be synthesized from

commercially available starting materials.[4][5]

The oxidation of the diol to the corresponding dione can be achieved using a variety of modern

oxidation reagents. Swern oxidation or Dess-Martin periodinane (DMP) are excellent

candidates for this transformation due to their mild conditions and high efficiency in converting

secondary alcohols to ketones.
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Proposed Synthetic Workflow

Piperidine-3,5-diol Precursor N-Boc Protection
(Boc)₂O, Base N-Boc-piperidine-3,5-diol Oxidation

(e.g., Swern or DMP) N-Boc-3,5-dioxopiperidine
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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